Cas no 2681255-84-3 (2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid)

• Product Name: 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid
• CAS No: 2681255-84-3
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 5653598
• PubChem ID: 165909376
• Update Time: 2025-05-20

2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{8-acetyl-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene}acetic acid
• 2681255-84-3
• EN300-28274874
• 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid

• Inchi： 1S/C11H14FNO3/c1-6(14)13-8-2-3-9(13)11(12)7(4-8)5-10(15)16/h5,8-9,11H,2-4H2,1H3,(H,15,16)/b7-5+
• InChI Key： DKLORZVXUPBOHT-FNORWQNLSA-N
• SMILES： FC1/C(=C/C(=O)O)/CC2CCC1N2C(C)=O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid

Professional Introduction to 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic Acid (CAS No: 2681255-84-3)

2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2681255-84-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular framework of 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid consists of an acetic acid derivative linked to an azabicyclo[3.2.1]octane core. This core structure is particularly intriguing due to its rigid conformation, which can influence the compound's interactions with biological targets. The presence of both fluoro and acetyl substituents further enhances its potential pharmacological properties, as these functional groups are well-known for their ability to modulate metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. Studies have shown that the bicyclic scaffold of 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid can serve as a versatile platform for designing novel therapeutic agents. The fluoro substituent, in particular, has been identified as a key element in enhancing the bioavailability and metabolic resistance of small molecule drugs, making it an attractive feature for medicinal chemists.

In the realm of drug discovery, the synthesis and characterization of 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid have opened up new avenues for exploring its potential applications in treating various diseases. The compound's unique structural features suggest that it may exhibit inhibitory activity against enzymes and receptors involved in critical biological pathways. For instance, preliminary studies have hinted at its potential role in modulating inflammatory responses and pain signaling pathways, which are relevant to conditions such as arthritis and neuropathic pain.

The acetyl group in the molecule also plays a significant role in its pharmacological profile. Acetyl derivatives are known to interact with biological targets through various mechanisms, including covalent binding and non-covalent interactions. This versatility makes 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid a promising candidate for further exploration in the development of targeted therapies.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques, researchers can rapidly assess the binding affinity of 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid to various biological targets. This approach has already led to the identification of several lead compounds with improved pharmacokinetic properties and reduced side effects.

The bicyclic structure itself is a testament to the ingenuity of modern synthetic organic chemistry. The ability to construct complex cyclic frameworks with precise stereochemistry has revolutionized the way new drugs are designed and synthesized. In particular, the azabicyclo[3.2.1]octane core has been recognized as a privileged scaffold in medicinal chemistry due to its ability to mimic natural products and biological motifs.

As research continues to unfold, the full therapeutic potential of 2-{8-acetyl-2-fluoro-8-azabicyclo3.2.1octan-3-ylidene}acetic acid is likely to become more apparent. Its unique combination of structural features and functional groups makes it an invaluable tool for scientists seeking to develop innovative treatments for human diseases. The ongoing studies in this area not only highlight the importance of interdisciplinary collaboration but also underscore the critical role that fundamental research plays in advancing human health.